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Compound of Interest

Compound Name: Tin(2+);dichloride;dihydrate

Cat. No.: B161276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling precautions for

stannous chloride dihydrate (SnCl₂·2H₂O). Adherence to these guidelines is critical to ensure a

safe laboratory environment and to mitigate risks associated with the chemical's hazardous

properties. Stannous chloride dihydrate is a strong reducing agent that is corrosive, harmful if

swallowed or inhaled, and can cause severe skin burns and eye damage.[1][2][3]

Chemical and Physical Properties
Stannous chloride dihydrate, also known as tin(II) chloride dihydrate, is a white crystalline solid.

[4][5] It is sensitive to air and moisture and is soluble in water, though hydrolysis can occur.[1]

[5]
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Property Value Source

CAS Number 10025-69-1 [4]

Molecular Formula SnCl₂·2H₂O [5]

Molecular Weight 225.63 g/mol [4]

Appearance White crystalline solid [4]

Odor Odorless [4][5]

Melting Point 37 - 38 °C / 98.6 - 100.4 °F [6]

Boiling Point 652 °C / 1205.6 °F [5][6]

Density 2.71 g/cm³ [5]

Toxicological Data
Stannous chloride dihydrate is acutely toxic if ingested and may cause damage to organs

through prolonged or repeated exposure.[1][4] The primary target organs include the blood,

kidneys, lungs, liver, and cardiovascular system.[2][4]

Toxicity Data Value Species Source

LD50 Oral 700 mg/kg Rat [1][4]

LD50 Oral 250 mg/kg Mouse [4]

LD50 Intraperitoneal 258.4 mg/kg Rat [3]

Hazard Identification and Exposure Limits
This chemical is classified as hazardous. It causes severe skin burns, eye damage, and may

cause respiratory irritation and allergic skin reactions.[2][3]
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Hazard Classification GHS Category

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 1B

Serious Eye Damage Category 1

Skin Sensitization Category 1

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory Irritation)

Specific Target Organ Toxicity (Repeated

Exposure)
Category 2

Corrosive to Metals Category 1

Hazardous to the Aquatic Environment (Chronic) Category 3

Source:[2][3][6][7]

Occupational Exposure Limits:

Regulatory Body Limit (TWA) Source

OSHA (PEL) 2 mg/m³ [4][8]

ACGIH (TLV) 2 mg/m³ [4][8]

NIOSH (REL) 2 mg/m³ [8][9]

Hazard Ratings:

Rating System Health Flammability Reactivity

NFPA 704 3 0 0

Source:[1]

Experimental Protocols and Handling
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Safe Handling and Storage Protocol
Proper handling and storage are crucial to prevent exposure and maintain the chemical's

integrity.

Engineering Controls: Always work in a well-ventilated area. Use of a chemical fume hood is

strongly recommended to keep airborne concentrations below exposure limits.[8][10]

Eyewash stations and safety showers must be readily available.[8][10]

Handling: Avoid contact with skin, eyes, and clothing.[10] Do not breathe dust.[4] Avoid dust

formation during handling.[1] Wash hands thoroughly after handling.[1] Do not eat, drink, or

smoke in the laboratory.[1]

Storage: Store in a cool, dry, well-ventilated area.[1][4] Keep containers tightly closed to

prevent contact with air and moisture.[1] Stannous chloride dihydrate is air and moisture

sensitive; for long-term storage, keeping it under an inert gas is recommended.[1] Store

away from incompatible materials such as strong oxidizing agents, peroxides, alkali metals,

acids, and alkalis.[4][7] Do not store in metal containers as the substance may be corrosive

to metals.[2][10]

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory when handling stannous chloride dihydrate.

Eye and Face Protection: Wear tightly fitting chemical safety goggles and a face shield.[7][9]

[10]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and

protective clothing, such as a lab coat or synthetic apron, to prevent skin contact.[4][9][10]

Respiratory Protection: If dust is generated or exposure limits are exceeded, use a

NIOSH/MSHA-approved respirator with a P2 filter for particulates.[10]
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Personal Protective Equipment (PPE) Protocol

Handling Stannous
Chloride Dihydrate

Eye/Face Protection
(Goggles & Face Shield)

Always Required

Skin Protection
(Gloves & Lab Coat)

Always Required

Respiratory Protection
(Respirator for Dusts)

Required if dust is generated
or ventilation is inadequate

Click to download full resolution via product page

Caption: Required PPE for handling stannous chloride dihydrate.

Emergency Procedures
Immediate and appropriate response to emergencies can significantly reduce harm.

First-Aid Measures
General Advice: First responders must protect themselves. Show the Safety Data Sheet to

the attending physician.[2]

Inhalation: Remove the victim to fresh air immediately.[1] If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration (do not use mouth-to-mouth).

[1][9] Seek immediate medical attention.[1][4]

Skin Contact: Immediately remove all contaminated clothing.[11] Flush skin with copious

amounts of water for at least 15 minutes.[1][9] Seek immediate medical attention.[1]

Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,

holding the eyelids open.[1][10] Remove contact lenses if present and easy to do.[1] Seek

immediate medical attention from an ophthalmologist.[2]

Ingestion: Do NOT induce vomiting.[1][11] Rinse mouth with water. If the victim is conscious,

give two glasses of water to drink. Never give anything by mouth to an unconscious person.
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[1] Seek immediate medical attention.[1][4]

Accidental Release (Spill) Protocol
Personal Precautions: Evacuate non-essential personnel from the area.[11] Wear all

required PPE as detailed in Section 4.2. Avoid substance contact and do not inhale dust.

Containment and Cleaning: Prevent the spill from entering drains or waterways.[4] Carefully

sweep up the dry solid material, avoiding dust generation.[1][9] Place the spilled material into

a suitable, labeled, and closed container for disposal.[1][4]

Post-Cleanup: Clean the affected area thoroughly with water to remove any residual

contamination.[1]
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Spill Response Workflow

Spill Occurs

Evacuate Area

Don Appropriate PPE
(Full Protection)

Contain Spill
(Prevent entry to drains)

Sweep Dry Material
(Avoid creating dust)

Place in Labeled
Waste Container

Decontaminate Area
with Water

Dispose of Waste
(Follow Regulations)

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a spill.
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Fire-Fighting Measures
Flammability: Stannous chloride dihydrate is not combustible.[1][10]

Extinguishing Media: Use an extinguishing agent suitable for the surrounding fire.[1][9]

Hazards from Combustion: Although non-flammable, upon heating or in a fire, it may

decompose and emit toxic and corrosive fumes, such as tin oxides and hydrogen chloride

gas.[1][7][10]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[1][10]

Disposal Considerations
Waste material must be treated as hazardous. Dispose of contents and containers in

accordance with all local, regional, national, and international regulations.[10] Do not allow the

chemical to enter drains or surface water. Waste should be handled by a licensed professional

waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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